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Compound of Interest

Compound Name: Foresaconitine

Cat. No.: B1259671 Get Quote

Essential Safety and Handling Guide for
Foresaconitine
Audience: Researchers, scientists, and drug development professionals

This guide provides critical safety and logistical information for the handling and disposal of

Foresaconitine. Given the extreme toxicity of aconitine alkaloids, adherence to these

procedures is mandatory to ensure personnel safety and prevent environmental contamination.

Toxicity Data
Foresaconitine is a diterpenoid alkaloid and is expected to exhibit high toxicity similar to other

aconitine-class compounds. While specific quantitative toxicity data for Foresaconitine is not

readily available, the data for Aconitine, a closely related and well-studied alkaloid, is presented

below for risk assessment and handling precautions. It is imperative to handle Foresaconitine
with the assumption of at least equivalent toxicity.
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Parameter Value Species
Route of
Administration

Citation

Lethal Dose

(LD50)
1.8 mg/kg Mouse Oral [1][2]

Lethal Dose

(LDLo)
28 µg/kg Human Oral [3]

Estimated Lethal

Dose in Humans
1-2 mg Human Oral [1][2]

Severe

Poisoning from
0.2 mg Human Oral [4][5]

Personal Protective Equipment (PPE)
Due to the high toxicity of Foresaconitine, particularly in powdered form, a comprehensive

PPE protocol is required at all times. Inhalation and dermal contact are primary exposure risks.

Minimum PPE Requirements:

Respiratory Protection: A fit-tested NIOSH-certified N95 or N100 respirator is mandatory

when handling powdered Foresaconitine to prevent inhalation.[3]

Hand Protection: Double gloving with nitrile gloves is required.[2] Gloves should be

inspected for integrity before use and changed frequently, especially if contamination is

suspected.

Eye and Face Protection: Chemical splash goggles and a full-face shield are necessary to

protect against splashes and airborne particles.[3]

Body Protection: A disposable, chemical-resistant full-body suit or a lab coat with long

sleeves and tight cuffs is required. All clothing worn in the handling area should be

considered potentially contaminated.

Foot Protection: Closed-toe shoes are mandatory. For extensive handling or in case of a

spill, chemical-resistant shoe covers should be worn.
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Operational Plan for Handling Foresaconitine
3.1. Designated Handling Area:

All work with Foresaconitine must be conducted in a designated area, such as a chemical

fume hood or a glove box, to contain any airborne particles.[2]

The work area should be clearly labeled with a warning sign indicating the presence of a

highly toxic substance.

Access to the designated area should be restricted to authorized personnel only.

3.2. Weighing and Reconstitution:

Whenever possible, purchase pre-weighed amounts of Foresaconitine to avoid handling the

powder.[2]

If weighing is necessary, it must be performed inside a ventilated balance enclosure or a

chemical fume hood to minimize the risk of inhalation.[2]

Use disposable spatulas and weigh boats. After use, these items must be disposed of as

hazardous waste.[2]

For reconstitution, add the solvent slowly to the vial containing the powder to avoid

aerosolization.

3.3. General Handling Practices:

Never work alone when handling Foresaconitine.

Wash hands thoroughly with soap and water before and after handling, even if gloves were

worn.

Avoid creating dust.[2]

Do not eat, drink, or apply cosmetics in the laboratory where Foresaconitine is handled.

Emergency Procedures
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4.1. In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15-20 minutes.[1] Seek immediate medical

attention.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.[6] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing has stopped,

perform artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

4.2. Spill Response: A detailed workflow for handling a Foresaconitine spill is provided in the

diagram below. All spills, regardless of size, should be treated as a serious incident.
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Foresaconitine Spill Response Workflow
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IMMEDIATE ACTION
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Prevent Spread

Absorb the Spill
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As hazardous waste

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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